Cas no 2168204-14-4 (3-Amino-2-(4-ethylcyclohexyl)propan-1-ol)

• Product Name: 3-Amino-2-(4-ethylcyclohexyl)propan-1-ol
• CAS No: 2168204-14-4
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5758433
• PubChem ID: 165446079
• Update Time: 2025-05-23

3-Amino-2-(4-ethylcyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2168204-14-4
• EN300-1459285
• 3-amino-2-(4-ethylcyclohexyl)propan-1-ol
• 3-Amino-2-(4-ethylcyclohexyl)propan-1-ol

• Inchi： 1S/C11H23NO/c1-2-9-3-5-10(6-4-9)11(7-12)8-13/h9-11,13H,2-8,12H2,1H3
• InChI Key： AWVKMHFXELAFRY-UHFFFAOYSA-N
• SMILES： OCC(CN)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-Amino-2-(4-ethylcyclohexyl)propan-1-ol

Introduction to 3-Amino-2-(4-ethylcyclohexyl)propan-1-ol (CAS No. 2168204-14-4)

3-Amino-2-(4-ethylcyclohexyl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2168204-14-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural arrangement of an amino group, an ethylcyclohexyl side chain, and a propanol backbone, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of both polar and non-polar functional groups makes it a versatile intermediate in the synthesis of more complex bioactive molecules.

The structural motif of 3-amino-2-(4-ethylcyclohexyl)propan-1-ol is particularly noteworthy due to its ability to interact with biological targets through multiple mechanisms. The amino group (-NH₂) serves as a hydrogen bond acceptor and donor, facilitating interactions with nucleophiles and electrophiles in enzymatic or non-enzymatic reactions. Concurrently, the bulky 4-ethylcyclohexyl group introduces steric hindrance, which can modulate binding affinity and selectivity in protein-ligand interactions. This balance between polar and lipophilic features makes it an attractive scaffold for designing molecules with tailored pharmacokinetic properties.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies based on small-molecule inhibitors. Compounds like 3-amino-2-(4-ethylcyclohexyl)propan-1-ol are being explored as key intermediates in the synthesis of novel drugs that aim to modulate specific biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. The cyclohexyl ring, particularly when substituted with an ethyl group, has been shown to enhance solubility and metabolic stability, critical factors for drug efficacy and safety.

One of the most compelling aspects of 3-amino-2-(4-ethylcyclohexyl)propan-1-ol is its utility in medicinal chemistry as a building block for more complex structures. Researchers have leveraged its scaffold to develop derivatives with enhanced binding affinity to therapeutic targets. For instance, modifications at the amino or cyclohexyl positions can lead to compounds with improved pharmacodynamics and reduced off-target effects. This flexibility underscores the compound's significance as a precursor in the quest for next-generation pharmaceuticals.

The synthesis of 3-amino-2-(4-ethylcyclohexyl)propan-1-ol typically involves multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalytic processes, such as transition-metal-catalyzed cross-coupling reactions, have enabled more efficient routes to complex molecules like this one. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve atom economy, making the production of such intermediates more sustainable.

Recent studies have also explored the potential applications of 3-amino-2-(4-ethylcyclohexyl)propan-1-ol in material science and industrial chemistry. Its unique structural features make it a candidate for developing novel polymers or specialty chemicals with tailored properties. For example, its ability to form stable hydrogen bonds could be exploited in designing hydrogels or self-assembling materials with applications in biomedicine or environmental technology.

The compound's physicochemical properties, including its solubility profile and thermal stability, are critical factors that influence its industrial applicability. Solubility studies have shown that 3-amino-2-(4-ethylcyclohexyl)propan-1-ol exhibits moderate solubility in both polar and non-polar solvents, making it amenable to various formulation strategies. This characteristic is particularly advantageous in pharmaceutical applications where compatibility with different solvent systems is essential for drug delivery.

From a regulatory perspective, compounds like 3-amino-2-(4-ethylcyclohexyl)propan-1-ol must undergo rigorous testing to ensure safety and efficacy before they can be commercialized. Preclinical studies often focus on assessing toxicity profiles, pharmacokinetic behavior, and potential interactions with other drugs. These evaluations are crucial steps in determining whether such molecules are suitable for further development into therapeutic agents.

The role of computational chemistry in understanding the behavior of 3-amino-2-(4-ethylcyclohexyl)propan-1-ol cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. Such insights can guide experimental design and accelerate the discovery process by identifying promising derivatives early in the development pipeline.

In conclusion,3-amino - 2 - ( 4 - ethyl cyc lo hex yl ) pro pan - 1 - ol ( CAS No . 2168204 - 14 - 4 ) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its significance spans from pharmaceutical research to industrial chemistry, highlighting its versatility as both an intermediate and a potential end-product. As synthetic methodologies continue to evolve, compounds like this one will undoubtedly play an increasingly important role in advancing scientific innovation across multiple disciplines.